1-Methyl-1-(3-methyl-1,1-dioxidotetrahydrothiophen-3-yl)-3-naphthalen-1-ylurea

• Molecular Formula: C17H20N2O3S
• Molecular Weight: 332.4 g/mol
• IUPAC Name: 1-methyl-1-(3-methyl-1,1-dioxothiolan-3-yl)-3-naphthalen-1-ylurea
• InChI: InChI=1S/C17H20N2O3S/c1-17(10-11-23(21,22)12-17)19(2)16(20)18-15-9-5-7-13-6-3-4-8-14(13)15/h3-9H,10-12H2,1-2H3,(H,18,20)
• InChI Key: OFKAAWJRQYYPGT-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCS(=O)(=O)C1)N(C)C(=O)NC2=CC=CC3=CC=CC=C32

Description

This compound is a urea derivative featuring a naphthalen-1-yl group and a 3-methyl-1,1-dioxidotetrahydrothiophen-3-yl substituent. The urea moiety (-NH-CO-NH-) provides hydrogen-bonding capability, while the tetrahydrothiophene sulfone group introduces rigidity and electron-withdrawing properties.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The compound is compared to three urea derivatives and one thiourea analog (Table 1):

Compound Name	Substituents	Molecular Weight*	Key Features
1-Methyl-1-(3-methyl-1,1-dioxidotetrahydrothiophen-3-yl)-3-naphthalen-1-ylurea	Methyl, tetrahydrothiophene sulfone, naphthalen-1-yl	~341.4 (calc.)	Sulfone enhances polarity; rigid bicyclic structure; strong H-bonding via urea
1-(2-Methoxyphenyl)-3-naphthalen-2-ylurea (CAS 251917-79-0)	2-Methoxyphenyl, naphthalen-2-yl	292.33	Methoxy group increases electron density; naphthalen-2-yl alters π-stacking vs. 1-yl isomer
1-(4-Aminophenyl)-3-naphthalen-1-ylurea (CAS 37732-48-2)	4-Aminophenyl, naphthalen-1-yl	~291.3 (calc.)	Amino group enables conjugation and pH-dependent solubility; potential for crosslinking
1-((Ferrocen-1-yl)methyl)-3-(naphthalen-1-yl)thiourea	Ferrocenylmethyl, naphthalen-1-yl (thiourea)	~418.3 (calc.)	Thiourea (-NH-CS-NH-) offers stronger H-bonding; ferrocene introduces redox activity

Key Observations:

• Electronic Effects: The sulfone group in the target compound increases polarity and may improve aqueous solubility compared to methoxy- or amino-substituted analogs .
• Supramolecular Interactions : Naphthalen-1-yl groups participate in C–H···π interactions (e.g., centroid distances of ~3.5 Å in related structures) , while thiourea derivatives exhibit stronger hydrogen-bonding capacity than urea .